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Compound of Interest

Compound Name: Brexpiprazole hydrochloride

Cat. No.: B602205

Disclaimer: This document provides guidance for the disposal of Brexpiprazole hydrochloride
in a research laboratory setting. Procedures may vary based on institutional policies and local
regulations. Always consult your institution's Environmental Health & Safety (EH&S)
department and review the specific Safety Data Sheet (SDS) for the product in your possession
before handling or disposing of this chemical.

Brexpiprazole hydrochloride is an atypical antipsychotic agent. Due to its significant
biological activity and hazardous properties, including potential reproductive toxicity and high
aguatic toxicity, it is imperative that it is disposed of correctly to protect personnel and the
environment.[1][2] Improper disposal, such as flushing down the drain or discarding in regular
trash, is prohibited and can lead to environmental contamination and regulatory violations.[3][4]

Hazard Profile of Brexpiprazole

Brexpiprazole is classified with multiple hazards under the Globally Harmonized System (GHS).
Researchers must be aware of these classifications when handling and preparing the
compound for disposal.
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Hazard Class

Hazard Statement

GHS Classification Code

Acute Toxicity (Oral)

Harmful if swallowed

Category 4 (H302)

Carcinogenicity

Suspected of causing cancer

Category 2 (H351)

Reproductive Toxicity

May damage fertility or the

unborn child

Category 1A (H360)

Effects on or via Lactation

May cause harm to breast-fed

children

H362

Specific Target Organ Toxicity

Causes damage to organs
through prolonged or repeated

exposure

Category 1 (H372)

Acute Aquatic Toxicity

Very toxic to aquatic life

Category 1 (H400)

Chronic Aquatic Toxicity

Very toxic to aquatic life with

long lasting effects

Category 1 (H410)

Source: Information
synthesized from multiple
Safety Data Sheets.[1][2]

Regulatory Context

The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[5] Due to its hazard profile, Brexpiprazole waste must be managed as hazardous

waste. The EPA's regulations under Subpart P specifically prohibit the sewering (flushing) of

hazardous pharmaceutical waste by healthcare and laboratory facilities.[4][6]

Brexpiprazole is not classified as a controlled substance by the Drug Enforcement
Administration (DEA).[1][7] Therefore, the stringent record-keeping and disposal protocols

required for DEA-scheduled substances do not apply. However, it must be managed as a non-

controlled, hazardous pharmaceutical waste.
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Step-by-Step Disposal Protocol for Brexpiprazole
Hydrochloride

This protocol outlines the essential steps for safely disposing of Brexpiprazole hydrochloride
waste generated in a laboratory.

1. Personal Protective Equipment (PPE) Before handling Brexpiprazole in any form (pure
compound, solutions, or waste), ensure you are wearing appropriate PPE as recommended by
the Safety Data Sheet:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.[6]
o Lab Coat: A standard laboratory coat to protect clothing and skin.

2. Waste Segregation and Containment Proper segregation is critical to ensure safe and
compliant disposal.

e Solid Waste: Collect expired or unused Brexpiprazole powder, contaminated weigh boats,
and contaminated PPE (gloves, wipes) in a dedicated, sealable container.

e Liquid Waste: Collect solutions containing Brexpiprazole in a separate, leak-proof, and
shatter-resistant container. Do not mix with other chemical waste streams unless approved
by your EH&S department.

e Sharps Waste: Needles, syringes, or other sharps contaminated with Brexpiprazole must be
disposed of in a designated sharps container.

All waste containers must be:
 In good condition and compatible with the chemical.
o Kept securely sealed when not in use.

o Labeled clearly with the words "Hazardous Waste," the full chemical name ("Brexpiprazole
hydrochloride"), and an indication of the hazards (e.g., "Toxic," "Ecotoxic").[6]
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. Management of Spills In the event of a spill:

Evacuate and restrict access to the area if necessary.

Wearing appropriate PPE, collect spilled material.[3]

For solid spills, carefully sweep or scoop the material to avoid generating dust.
Use an absorbent material for liquid spills.

Place all cleanup materials into a sealed hazardous waste container.

Clean the spill area thoroughly.

Report the spill to your laboratory supervisor and EH&S department.

. Arranging for Final Disposal Laboratory personnel should never dispose of this waste

themselves.

5.

Contact EH&S: Once your waste container is ready for pickup (typically when 75-90% full),
contact your institution's Environmental Health & Safety (EH&S) department.

Follow Institutional Procedures: Follow your institution's specific procedures for requesting a
hazardous waste pickup. This is often done through an online system.

Professional Disposal: The EH&S department will arrange for the collection of the waste by a
licensed hazardous waste disposal company. The ultimate and required method of
destruction for Brexpiprazole is controlled incineration at a permitted facility.[3][5]

Prohibited Disposal Methods To ensure safety and compliance, the following disposal

methods are strictly forbidden:

DO NOT flush down the drain or pour into any sewer system.[3][8]
DO NOT dispose of in the regular trash, biohazard bags, or as municipal solid waste.[8]

DO NOT attempt to neutralize the chemical in the lab as a means of disposal.
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6. Empty Container Disposal Empty containers that once held pure Brexpiprazole
hydrochloride must also be managed as hazardous waste.

o Triple-rinse the container with a suitable solvent (e.g., ethanol or methanol).[3]
e Collect the rinsate as hazardous liquid waste.

e The rinsed container can then be offered for recycling or punctured to render it unusable and
disposed of according to institutional policy, which may still require disposal as solid waste.

[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Brexpiprazole hydrochloride waste in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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